Cas no 847818-61-5 (BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-)

• Product Name: BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-
• CAS No: 847818-61-5
• MF: C₁₀H₁₉BN₂O₄
• MW: 242.079862833023
• CID: 3398595
• PubChem ID: 11470528
• Update Time: 2025-04-21

BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-
• Boronic acid, B-[1-(3,3-diethoxypropyl)-1H-pyrazol-4-yl]-
• SCHEMBL2559356
• DB-170627
• B-[1-(3,3-diethoxypropyl)-1H-pyrazol-4-yl]boronic acid
• 847818-61-5

• Inchi： 1S/C10H19BN2O4/c1-3-16-10(17-4-2)5-6-13-8-9(7-12-13)11(14)15/h7-8,10,14-15H,3-6H2,1-2H3
• InChI Key： MXXZWDJGHPONBQ-UHFFFAOYSA-N
• SMILES： B(C1=CN(CCC(OCC)OCC)N=C1)(O)O

Computed Properties

• Exact Mass: 242.1437873Da
• Monoisotopic Mass: 242.1437873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų